Cas no 3085-45-8 (2,2'-Sulfinyldiethanol)

• Product Name: 2,2'-Sulfinyldiethanol
• CAS No: 3085-45-8
• MF: C₄H₁₀O₃S
• MW: 138.185400485992
• CID: 310497
• PubChem ID: 18330
• Update Time: 2025-10-29

2,2'-Sulfinyldiethanol Chemical and Physical Properties

Names and Identifiers

• Ethanol,2,2'-sulfinylbis-
• 2-(2-hydroxyethylsulfinyl)ethanol
• 2,2'-SULFINYLDIETHANOL
• Thiodiglycol sulfoxide
• 2,2'-Sulfinyldietanol
• 2,2'-Sulphinylbis-ethanol
• 2,2'-sulphinyldiethanol
• ETHANOL,2,2'-SULFINYLBIS
• Sulfinyldiethanol
• Thiodiglycol sulphoxide
• EN300-6490291
• AKOS005616206
• CS-0256472
• AB01331803-02
• NSC-743000
• NCGC00340586-01
• 2-(2-hydroxyethanesulfinyl)ethan-1-ol
• NSC743000
• .beta.,.beta.'-Dihydroxydiethyl sulphoxide
• 4-01-00-02437 (Beilstein Handbook Reference)
• 3085-45-8
• BRN 1749705
• beta,beta'-Dihydroxydiethyl sulphoxide
• XHKPPUVICXLDRJ-UHFFFAOYSA-N
• FT-0694427
• thiodiethanol-S-oxide
• DTXSID30184862
• ETHANOL, 2,2'-SULFINYLBIS-
• MFCD00020611
• AI3-07250
• SCHEMBL711303
• 2,2'-Sulfinyldiethanol

• Inchi： 1S/C4H10O3S/c5-1-3-8(7)4-2-6/h5-6H,1-4H2
• InChI Key： XHKPPUVICXLDRJ-UHFFFAOYSA-N
• SMILES： S(CCO)(CCO)=O

Computed Properties

• Exact Mass: 138.03500
• Monoisotopic Mass: 138.035065
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 8
• Rotatable Bond Count: 4
• Complexity: 65.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 76.7
• XLogP3: -2.1

Experimental Properties

• Density: 1.394
• Melting Point: 111 °C
• Boiling Point: 434.3°Cat760mmHg
• Flash Point: 216.5°C
• Refractive Index: 1.57
• PSA: 76.74000
• LogP: -0.41460

2,2'-Sulfinyldiethanol Security Information

• Hazard Category Code： 11-23/24/25-39/23/24/25
• Safety Instruction： 7-16-36/37-45
• Hazardous Material Identification：
• Storage Condition：?20°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Sulfoxides Sulfoxides
• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Sulfoxides

Additional information on 2,2'-Sulfinyldiethanol

2,2'-Sulfinyldiethanol: A Comprehensive Overview

The compound with CAS No 3085-45-8, commonly known as 2,2'-Sulfinyldiethanol, is a versatile chemical entity that has garnered significant attention in various scientific and industrial domains. This compound is characterized by its unique structure, which consists of two ethanol groups connected by a sulfinyl bridge. The sulfinyl group (-SO-) plays a pivotal role in determining the compound's chemical properties and reactivity. Recent studies have highlighted its potential applications in fields such as catalysis, biomedical research, and materials science.

The synthesis of 2,2'-Sulfinyldiethanol typically involves the reaction of sulfur dioxide with diethyl sulfate or other suitable sulfonating agents. This process yields a compound with a molecular formula of C4H10O3S and a molecular weight of 134.19 g/mol. Its physical properties include a melting point of approximately 65°C and a boiling point around 160°C under standard atmospheric pressure. The compound is soluble in water and common organic solvents, making it suitable for various chemical reactions and formulations.

In recent years, researchers have explored the use of 2,2'-Sulfinyldiethanol as a chelating agent in metal complexation. Its ability to form stable complexes with transition metals has been leveraged in catalytic applications, particularly in the field of organometallic chemistry. For instance, studies have demonstrated its effectiveness as a ligand in palladium-catalyzed cross-coupling reactions, which are widely used in pharmaceutical synthesis and fine chemical production.

Beyond its catalytic applications, 2,2'-Sulfinyldiethanol has also shown promise in biomedical research. Its ability to act as an antioxidant has been investigated in the context of protecting cells from oxidative stress. Recent findings suggest that it may serve as a potential candidate for developing new therapeutic agents targeting age-related diseases and neurodegenerative conditions.

In the realm of materials science, 2,2'-Sulfinyldiethanol has been employed as a building block for constructing functional polymers and hybrid materials. Its sulfur-containing structure contributes to the formation of strong intermolecular bonds, enhancing the mechanical and thermal properties of the resulting materials. This has opened up opportunities for its use in advanced composites and high-performance coatings.

The environmental impact of 2,2'-Sulfinyldiethanol has also been a topic of interest among researchers. Studies have shown that it exhibits low toxicity to aquatic organisms under controlled conditions, making it a safer alternative to traditional chemicals in certain industrial processes. However, further research is needed to fully understand its long-term effects on ecosystems.

In conclusion, CAS No 3085-45-8 (2,2'-Sulfinyldiethanol) is a multifaceted compound with diverse applications across various scientific disciplines. Its unique chemical structure and functional groups make it an invaluable tool in catalysis, biomedical research, and materials science. As ongoing research continues to uncover new potential uses for this compound, it is poised to play an increasingly important role in both academic and industrial settings.